Cas no 58539-79-0 (Acetamide, N-ethyl-N-[(2-methyl-3-pyridinyl)methyl]-)

• Product name: Acetamide, N-ethyl-N-[(2-methyl-3-pyridinyl)methyl]-
• CAS No: 58539-79-0
• MF: C₁₁H₁₆N₂O
• MW: 192.25754
• CID: 341706
• PubChem ID: 12243714

Acetamide, N-ethyl-N-[(2-methyl-3-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-ethyl-N-[(2-methyl-3-pyridinyl)methyl]-
• N-ethyl-N-[(2-methylpyridin-3-yl)methyl]acetamide
• 58539-79-0
• DTXSID10482090

• Inchi： InChI=1S/C11H16N2O/c1-4-13(10(3)14)8-11-6-5-7-12-9(11)2/h5-7H,4,8H2,1-3H3
• InChI Key： WHPNKVCWKLAKQR-UHFFFAOYSA-N
• SMILES： CCN(CC1=CC=CN=C1C)C(=O)C

Computed Properties

• Exact Mass: 192.12638
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.2